2-cyclopropoxybenzene-1-sulfonyl chloride
Description
2-Cyclopropoxybenzene-1-sulfonyl chloride is a chemical compound with the molecular formula C9H9ClO3S and a molecular weight of 232.68 . It is a sulfonyl chloride derivative .
Molecular Structure Analysis
The molecular structure of 2-cyclopropoxybenzene-1-sulfonyl chloride consists of a benzene ring substituted with a sulfonyl chloride group and a cyclopropoxy group .Physical And Chemical Properties Analysis
2-Cyclopropoxybenzene-1-sulfonyl chloride has a predicted boiling point of 349.6±25.0 °C and a predicted density of 1.459±0.06 g/cm3 .Scientific Research Applications
Chemoselective Transformations
The compound’s unique reactivity allows for chemoselective transformations. Researchers exploit its ability to selectively react with specific functional groups in complex mixtures. For example, it can selectively convert thioacetates to sulfonamides, as demonstrated in recent studies .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-cyclopropoxybenzene-1-sulfonyl chloride involves the reaction of cyclopropylmagnesium bromide with 2-bromo-1-sulfonylbenzene, followed by treatment with thionyl chloride to form the desired product.", "Starting Materials": [ "2-bromo-1-sulfonylbenzene", "cyclopropylmagnesium bromide", "thionyl chloride" ], "Reaction": [ "Add cyclopropylmagnesium bromide to a solution of 2-bromo-1-sulfonylbenzene in anhydrous ether at low temperature", "Allow the reaction mixture to warm to room temperature and stir for several hours", "Quench the reaction with ice water and extract the organic layer with diethyl ether", "Dry the organic layer over magnesium sulfate and concentrate under reduced pressure", "Add thionyl chloride to the residue and reflux for several hours", "Cool the reaction mixture and quench with ice water", "Extract the organic layer with diethyl ether and dry over magnesium sulfate", "Concentrate under reduced pressure to obtain 2-cyclopropoxybenzene-1-sulfonyl chloride as a white solid" ] } | |
CAS RN |
1394984-36-1 |
Product Name |
2-cyclopropoxybenzene-1-sulfonyl chloride |
Molecular Formula |
C9H9ClO3S |
Molecular Weight |
232.7 |
Purity |
95 |
Origin of Product |
United States |
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